Cas no 145986-17-0 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI))

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI) structure
145986-17-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI)
CAS No:145986-17-0
MF:C8H9IN2O4S
MW:356.137532949448
CID:145928
PubChem ID:454515
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI)
    • 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodopyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)-
    • (-)-(2R,5S)-5-Iodo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
    • 145986-17-0
    • 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-pyrimidine-2,4-dione
    • CHEMBL418146
    • SCHEMBL8355342
    • DTXSID40163229
    • Oxathiolan 5IU-.b.
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-5-iodo-, (2R-cis)-
    • Inchi: 1S/C8H9IN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6+/m0/s1
    • InChI Key: UYRNPIMGMUUQJL-NTSWFWBYSA-N
    • SMILES: IC1C(NC(N(C=1)[C@@H]1CS[C@H](CO)O1)=O)=O

Computed Properties

  • Exact Mass: 355.93237
  • Monoisotopic Mass: 355.93277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: -0.2

Experimental Properties

  • Density: 2.16
  • Refractive Index: 1.744
  • PSA: 78.87
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